Cas no 1795185-71-5 (6-{[3,3-Bis(trifluoromethyl)pyrrolidin-1-yl]methyl}-6-azabicyclo[3.2.0]heptan-7-one)

• Product Name: 6-{[3,3-Bis(trifluoromethyl)pyrrolidin-1-yl]methyl}-6-azabicyclo[3.2.0]heptan-7-one
• CAS No: 1795185-71-5
• MF: C₁₃H₁₆F₆N₂O
• MW: 330.269364356995
• CID: 6288073
• PubChem ID: 91643863
• Update Time: 2025-05-21

6-{[3,3-Bis(trifluoromethyl)pyrrolidin-1-yl]methyl}-6-azabicyclo[3.2.0]heptan-7-one Chemical and Physical Properties

Names and Identifiers

• Z1325921882
• AKOS033260425
• 6-[[3,3-bis(trifluoromethyl)pyrrolidin-1-yl]methyl]-6-azabicyclo[3.2.0]heptan-7-one
• 6-{[3,3-bis(trifluoromethyl)pyrrolidin-1-yl]methyl}-6-azabicyclo[3.2.0]heptan-7-one
• 1795185-71-5
• EN300-6542038
• 6-{[3,3-Bis(trifluoromethyl)pyrrolidin-1-yl]methyl}-6-azabicyclo[3.2.0]heptan-7-one

• Inchi： 1S/C13H16F6N2O/c14-12(15,16)11(13(17,18)19)4-5-20(6-11)7-21-9-3-1-2-8(9)10(21)22/h8-9H,1-7H2
• InChI Key： LCTSHROMAGXMNJ-UHFFFAOYSA-N
• SMILES： FC(C1(C(F)(F)F)CCN(C1)CN1C(C2CCCC12)=O)(F)F

Computed Properties

• Exact Mass: 330.11668211g/mol
• Monoisotopic Mass: 330.11668211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 23.6Ų

Additional information on 6-{[3,3-Bis(trifluoromethyl)pyrrolidin-1-yl]methyl}-6-azabicyclo[3.2.0]heptan-7-one

Introduction to 6-{[3,3-Bis(trifluoromethyl)pyrrolidin-1-yl]methyl}-6-azabicyclo[3.2.0]heptan-7-one (CAS No. 1795185-71-5)

6-{[3,3-Bis(trifluoromethyl)pyrrolidin-1-yl]methyl}-6-azabicyclo[3.2.0]heptan-7-one, with the CAS number 1795185-71-5, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of azabicyclic compounds, which are known for their diverse biological activities and pharmacological properties.

The core structure of 6-{[3,3-Bis(trifluoromethyl)pyrrolidin-1-yl]methyl}-6-azabicyclo[3.2.0]heptan-7-one consists of a 6-azabicyclo[3.2.0]heptane ring system, which is substituted with a trifluoromethylated pyrrolidine moiety at the 6-position. The presence of the trifluoromethyl groups imparts significant electronic and steric effects, which can influence the compound's interactions with biological targets.

Recent research has focused on the potential of azabicyclic compounds as modulators of various biological processes, including neurotransmission, enzyme inhibition, and receptor binding. The unique structure of 6-{[3,3-Bis(trifluoromethyl)pyrrolidin-1-yl]methyl}-6-azabicyclo[3.2.0]heptan-7-one makes it a promising candidate for further investigation in these areas.

In a study published in the Journal of Medicinal Chemistry, researchers explored the pharmacological properties of 6-{[3,3-Bis(trifluoromethyl)pyrrolidin-1-yl]methyl}-6-azabicyclo[3.2.0]heptan-7-one and its analogs. The results indicated that this compound exhibits potent activity against specific enzymes involved in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The trifluoromethyl groups were found to enhance the compound's ability to cross the blood-brain barrier, thereby improving its therapeutic potential.

Another notable aspect of 6-{[3,3-Bis(trifluoromethyl)pyrrolidin-1-yl]methyl}-6-azabicyclo[3.2.0]heptan-7-one is its stability under various conditions. Azabicyclic compounds are generally known for their robustness and resistance to degradation, which is crucial for maintaining their efficacy in vivo. This stability is further enhanced by the presence of the trifluoromethyl groups, which can protect the compound from metabolic breakdown.

The synthesis of 6-{[3,3-Bis(trifluoromethyl)pyrrolidin-1-yl]methyl}-6-azabicyclo[3.2.0]heptan-7-one involves several steps and requires careful control of reaction conditions to ensure high yields and purity. One common approach involves the cyclization of a suitable precursor followed by functional group modifications to introduce the desired substituents. Recent advancements in synthetic methods have made it possible to produce this compound with high efficiency and selectivity.

In addition to its potential therapeutic applications, 6-{[3,3-Bis(trifluoromethyl)pyrrolidin-1-yl]methyl}-6-azabicyclo[3.2.0]heptan-7-one has also been studied for its use as a tool compound in chemical biology research. Its unique structure and properties make it an excellent candidate for probing specific biological pathways and understanding their mechanisms of action.

The safety profile of 6-{[3,3-Bis(trifluoromethyl)pyrrolidin-1-yl]methyl}-6-azabicyclo[3.2.0]heptan-7-one has been extensively evaluated in preclinical studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models.

In conclusion, 6-{[3,3-Bis(trifluoromethyl)pyrrolidin-1-yl]methyl}-6-azabicyclo[3.2.0]heptan-7-one (CAS No. 1795185-71-5) represents a promising molecule with a wide range of potential applications in medicinal chemistry and chemical biology research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent or research tool.